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Compound of Interest |

Compound Name: 2-Chloro-4-ethylpyrimidine
CAS No.: 188707-99-5
Cat. No.: B065150
Get Quote
. J

Disclaimer: This document provides a comprehensive overview of the anticipated solubility and
stability characteristics of 2-Chloro-4-ethylpyrimidine. Direct experimental data for this
specific compound is limited in publicly available literature. Therefore, this guide synthesizes
information from closely related analogs, such as 2-Chloro-4-methylpyrimidine, and established
scientific principles for heterocyclic compounds. The experimental protocols described are
standardized methodologies widely used in the pharmaceutical and chemical industries.

Introduction

2-Chloro-4-ethylpyrimidine is a substituted pyrimidine derivative with potential applications in
medicinal chemistry and materials science. A thorough understanding of its solubility and
stability is paramount for its effective use in research and development, particularly in areas
such as drug formulation and process chemistry. This guide provides a detailed examination of
its expected physicochemical properties and outlines standard protocols for its empirical
determination.

Physicochemical Properties
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The physicochemical properties of 2-Chloro-4-ethylpyrimidine are anticipated to be similar to
its methyl analog, 2-Chloro-4-methylpyrimidine.

Table 1: Physicochemical Properties of 2-Chloro-4-methylpyrimidine (Analogue)

Property Value Source
Molecular Formula C5H5CIN2 [11[2]
Molecular Weight 128.56 g/mol [1][2]
Melting Point 35-36 °C [1]
Boiling Point 94 °C @ 17 mmHg [1]
Appearance Pale yellow solid [1]

pKa (Predicted) -0.93+0.20 [1]

Solubility Profile

Quantitative solubility data for 2-Chloro-4-ethylpyrimidine is not readily available. However,
based on the properties of its analogue, 2-Chloro-4-methylpyrimidine, a general solubility
profile can be inferred.

Table 2: Predicted Solubility of 2-Chloro-4-ethylpyrimidine
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Solvent Predicted Solubility Rationale/Supporting Data

2-Chloro-4-methylpyrimidine is
Chloroform Soluble reported to be soluble in

chloroform.[1]

Dichloromethane Likely Soluble Similar polarity to chloroform.

] Pyrimidine derivatives often
Methanol Likely Soluble o
show solubility in alcohols.

) Pyrimidine derivatives often
Ethanol Likely Soluble o
show solubility in alcohols.

The presence of the chloro
_ and ethyl groups decreases
Water Sparingly Soluble T )
polarity, likely leading to low

aqueous solubility.

A common aprotic polar
Dimethyl Sulfoxide (DMSO) Likely Soluble solvent for organic

compounds.

Stability Profile

The stability of 2-Chloro-4-ethylpyrimidine is a critical parameter for its storage and handling.
Based on data for 2-Chloro-4-methylpyrimidine, the compound is expected to be stable under
standard storage conditions but may be sensitive to certain environmental factors.

Table 3: Predicted Stability of 2-Chloro-4-ethylpyrimidine
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Condition

Predicted Stability

Rationale/Supporting Data

Temperature

Stable at room temperature.

2-Chloro-4-methylpyrimidine is
stable under recommended

storage conditions.

Light

Potential for photodegradation.

Pyrimidine rings can undergo
photodimerization and other
photochemical reactions.
Exposure to UV light should be

minimized.

pH

Susceptible to hydrolysis,
especially under acidic or basic

conditions.

The chloro substituent on the
pyrimidine ring is a potential
site for nucleophilic
substitution by water

(hydrolysis).

Moisture

Sensitive.

2-Chloro-4-methylpyrimidine is
noted to be moisture-sensitive.
[1] Hydrolysis is a likely
degradation pathway.

Oxidation

Generally stable to air

oxidation.

No specific data, but
heterocyclic rings can be
susceptible to strong oxidizing

agents.

Experimental Protocols

The following are detailed, standardized experimental protocols for determining the solubility

and stability of a compound like 2-Chloro-4-ethylpyrimidine.

Thermodynamic Solubility Determination (Shake-Flask

Method)

This method determines the equilibrium solubility of a compound in a given solvent.

Methodology:
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e Preparation: Add an excess amount of 2-Chloro-4-ethylpyrimidine to a known volume of
the selected solvent in a sealed, clear container (e.g., a glass vial).

o Equilibration: Agitate the mixture at a constant temperature (e.g., 25 °C) for a predetermined
period (e.g., 24-48 hours) to ensure equilibrium is reached. The presence of undissolved
solid should be visible.

o Phase Separation: Cease agitation and allow the undissolved solid to settle. If necessary,
centrifuge or filter the sample to separate the saturated solution from the excess solid.

o Quantification: Accurately withdraw a sample of the clear, saturated supernatant. Dilute the
sample with a suitable solvent and analyze the concentration of 2-Chloro-4-ethylpyrimidine
using a validated analytical method, such as High-Performance Liquid Chromatography
(HPLC) with UV detection.

o Calculation: The solubility is calculated from the measured concentration in the saturated
solution.

Stability Assessment (Forced Degradation Studies)

Forced degradation studies are conducted to identify potential degradation products and
pathways under stress conditions.

Methodology:

o Sample Preparation: Prepare solutions of 2-Chloro-4-ethylpyrimidine in appropriate
solvents (e.g., water, methanol, acetonitrile/water mixtures).

e Stress Conditions:

o Acidic Hydrolysis: Add hydrochloric acid to the sample solution to achieve a final
concentration of 0.1 N HCI.

o Basic Hydrolysis: Add sodium hydroxide to the sample solution to achieve a final
concentration of 0.1 N NaOH.

o Oxidative Degradation: Add hydrogen peroxide to the sample solution (e.g., 3% H202).
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o Thermal Degradation: Store the solid compound and solutions at elevated temperatures
(e.g., 60 °C).

o Photostability: Expose the solid compound and solutions to a controlled source of UV and
visible light, as per ICH Q1B guidelines.

o Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

e Analysis: Analyze the samples using a stability-indicating HPLC method to separate the
parent compound from any degradation products. Mass spectrometry (LC-MS) can be used
to identify the degradation products.

o Data Evaluation: Quantify the decrease in the parent compound and the formation of
degradation products over time to determine the degradation rate and pathway.

Visualizations
Experimental Workflow for Solubility and Stability
Testing
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Caption: Workflow for solubility and stability analysis.

Hypothetical Degradation Pathway of 2-Chloro-4-
ethylpyrimidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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